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Compound of Interest

Compound Name: Albendazole-d3

Cat. No.: B1528130 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Albendazole-d3, a deuterated analog of

Albendazole, with a focus on its molecular weight and its application in bioanalytical studies.

This document is intended for professionals in research and drug development who utilize

stable isotope-labeled compounds as internal standards.

Core Data: Molecular Weights
The use of a stable isotope-labeled internal standard is a critical component in quantitative

bioanalysis, particularly in liquid chromatography-mass spectrometry (LC-MS) assays.

Albendazole-d3 serves as an ideal internal standard for the quantification of Albendazole in

various biological matrices. The key quantitative data for both compounds are summarized

below.

Compound Chemical Formula Molecular Weight ( g/mol )

Albendazole C₁₂H₁₅N₃O₂S 265.33[1][2]

Albendazole-d3 C₁₂H₁₂D₃N₃O₂S 268.35[3][4][5]

The mass difference of 3 Da between Albendazole and Albendazole-d3 allows for their distinct

detection and quantification in mass spectrometry-based assays, while their similar

physicochemical properties ensure comparable behavior during sample preparation and

chromatographic separation.
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Experimental Protocol: Molecular Weight
Determination by Mass Spectrometry
The determination of the molecular weight of Albendazole-d3 is fundamental to its validation

as an internal standard. High-resolution mass spectrometry (HRMS) is the standard method for

this purpose.

Objective: To accurately determine the monoisotopic mass of Albendazole-d3.

Methodology:

Sample Preparation: A dilute solution of Albendazole-d3 is prepared in a suitable solvent,

such as methanol or acetonitrile, to a final concentration of approximately 1 µg/mL.

Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-

Flight (TOF) instrument, is used. The instrument is calibrated according to the manufacturer's

specifications to ensure high mass accuracy.

Ionization: Electrospray ionization (ESI) in positive ion mode is typically employed for the

analysis of Albendazole and its analogs.

Mass Analysis: The sample is introduced into the mass spectrometer, and full scan mass

spectra are acquired over a relevant m/z range (e.g., m/z 100-500).

Data Analysis: The acquired spectrum is analyzed to identify the [M+H]⁺ ion for

Albendazole-d3. The high-resolution capability of the instrument allows for the accurate

determination of the monoisotopic mass. The theoretical exact mass of the [M+H]⁺ ion for

Albendazole-d3 (C₁₂H₁₂D₃N₃O₂S) is calculated and compared to the experimentally

observed mass.

Visualization of Bioanalytical Workflow
The following diagram illustrates a typical workflow for a bioanalytical method using

Albendazole-d3 as an internal standard for the quantification of Albendazole in a biological

sample.
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Caption: Bioanalytical workflow for Albendazole quantification.

This workflow highlights the critical step of adding the internal standard, Albendazole-d3, to

the biological sample at the beginning of the sample preparation process. This ensures that

any variability or loss during the subsequent extraction, evaporation, and reconstitution steps

affects both the analyte (Albendazole) and the internal standard to the same extent, allowing

for accurate and precise quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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